Cas no 2549028-45-5 (2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine)

• Product Name: 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine
• CAS No: 2549028-45-5
• MF: C₁₉H₂₁N₃O₅
• MW: 371.387144804001
• CID: 5314195
• PubChem ID: 154583822
• Update Time: 2025-05-26

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-1,4-benzodioxin-5-yl)[4-[(5-methoxy-2-pyrimidinyl)oxy]-1-piperidinyl]methanone
• 2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine
• 2549028-45-5
• F6761-2952
• AKOS040726752
• 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

• Inchi： 1S/C19H21N3O5/c1-24-14-11-20-19(21-12-14)27-13-5-7-22(8-6-13)18(23)15-3-2-4-16-17(15)26-10-9-25-16/h2-4,11-13H,5-10H2,1H3
• InChI Key： BKMCBWCLESEMPL-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)OC)C1CCN(C(C2=CC=CC3=C2OCCO3)=O)CC1

Computed Properties

• Exact Mass: 371.14812078g/mol
• Monoisotopic Mass: 371.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.2±60.0 °C(Predicted)
• pka: 1.26±0.22(Predicted)

Additional information on 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

Recent Advances in the Study of 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine (CAS: 2549028-45-5)

The compound 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine (CAS: 2549028-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research and development.

One of the key areas of investigation has been the compound's interaction with specific enzymes and receptors. Preliminary data suggest that 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine exhibits high affinity for certain kinase targets, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The compound's ability to selectively inhibit these kinases has been demonstrated in vitro and in vivo, highlighting its potential as a lead candidate for further drug development.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic profile. Researchers have conducted extensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies to evaluate its bioavailability, metabolic stability, and clearance rates. These studies have revealed that the compound possesses favorable pharmacokinetic properties, with good oral bioavailability and moderate half-life, making it suitable for further preclinical and clinical evaluation.

Another significant aspect of the research has been the optimization of the compound's synthetic route. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine, addressing previous challenges related to yield and purity. These improvements have facilitated the production of sufficient quantities for comprehensive biological testing and have paved the way for future large-scale manufacturing.

Furthermore, the compound's safety profile has been a critical focus of recent investigations. Toxicology studies conducted in animal models have indicated that 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential progression into clinical trials, where its safety and efficacy in humans can be further assessed.

In conclusion, the recent research on 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine (CAS: 2549028-45-5) underscores its potential as a novel therapeutic agent. Its selective kinase inhibitory activity, favorable pharmacokinetic properties, and robust safety profile make it a promising candidate for the treatment of various diseases. Continued research and development efforts are expected to further elucidate its therapeutic potential and advance its progression through the drug development pipeline.